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Compound of Interest

Compound Name: 2-(Chloromethyl)-4-fluoroaniline

CAS No.: 922711-40-8

Cat. No.: B1426214

Get Quote

Technical Guide: 2-(Chloromethyl)-4-
fluoroaniline
Disclaimer: Based on comprehensive searches, 2-(Chloromethyl)-4-fluoroaniline does not

appear to be a commercially available compound from major chemical suppliers. This guide,

therefore, provides a prospective analysis, including a potential synthetic route and estimated

properties based on structurally related compounds, to aid researchers and drug development

professionals in its potential preparation and application.

Introduction
2-(Chloromethyl)-4-fluoroaniline is a substituted aniline that holds potential as a valuable

building block in medicinal chemistry and organic synthesis. The presence of a reactive

chloromethyl group ortho to the amino group, combined with the electronic properties of the

fluorine atom at the para position, makes it an attractive intermediate for the synthesis of a

variety of heterocyclic compounds and other complex organic molecules.[1] The aniline moiety

is a common scaffold in many pharmaceutical agents, and the introduction of a chloromethyl

group provides a handle for further chemical modifications.[2][3]
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This technical guide outlines a proposed synthesis for 2-(Chloromethyl)-4-fluoroaniline,

provides physicochemical data for related compounds to estimate its properties, and discusses

its potential applications in drug discovery.

Physicochemical Properties of Related Compounds
To estimate the properties of the target compound, the physicochemical data for the proposed

starting material, 4-fluoroaniline, and a structurally similar, commercially available compound,

2-(chloromethyl)aniline, are presented below.

Property 4-Fluoroaniline 2-(Chloromethyl)aniline

CAS Number 371-40-4 114059-99-3

Molecular Formula C₆H₆FN C₇H₈ClN

Molecular Weight 111.12 g/mol [4] 141.60 g/mol [5]

Appearance Clear yellow to brown liquid[4]
Colorless to pale yellow

liquid[5]

Boiling Point 187-188 °C[4] ~210 °C

Melting Point -1.9 °C ~10 °C

Density 1.16-1.173 g/mL at 25 °C[4] Not specified

Solubility 33 g/L in water (20 °C)[6]

Soluble in organic solvents

(e.g., ethanol, ether), less

soluble in water

Refractive Index n20/D 1.539-1.54[4][7] Not specified

Proposed Synthesis: Chloromethylation of 4-
Fluoroaniline
A plausible and direct method for the synthesis of 2-(Chloromethyl)-4-fluoroaniline is the

chloromethylation of 4-fluoroaniline. This reaction, a variant of the Blanc chloromethylation,

involves the introduction of a chloromethyl group onto the aromatic ring using formaldehyde

and hydrogen chloride, typically in the presence of a Lewis acid catalyst like zinc chloride.[1][8]
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The amino group of the aniline is a strong activating group, directing the electrophilic

substitution to the ortho and para positions.[9] Since the para position is blocked by a fluorine

atom in 4-fluoroaniline, the chloromethylation is expected to occur at the ortho position.

Warning: This is a proposed protocol and should be performed by trained chemists with

appropriate safety precautions in a well-ventilated fume hood. Aniline derivatives can be toxic,

and chloromethylating agents are hazardous.[10]

Materials:

4-Fluoroaniline

Paraformaldehyde

Zinc Chloride (ZnCl₂)

Concentrated Hydrochloric Acid (HCl)

Dichloromethane (DCM) or another suitable inert solvent

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

In a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser,

and a dropping funnel, add 4-fluoroaniline and an inert solvent such as dichloromethane.

Cool the mixture in an ice bath to 0-5 °C.

Slowly add a catalytic amount of zinc chloride to the stirred solution.

In a separate beaker, prepare a solution of paraformaldehyde in concentrated hydrochloric

acid. This should be done cautiously in a fume hood.
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Add the paraformaldehyde/HCl solution dropwise to the cooled aniline solution over a period

of 30-60 minutes, maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for several hours, monitoring the reaction progress by Thin Layer Chromatography

(TLC).

Once the reaction is complete, quench the reaction by carefully adding it to a beaker of

crushed ice and water.

Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until

the pH is approximately 7-8.

Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x

50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude product.

The crude 2-(Chloromethyl)-4-fluoroaniline can be purified by column chromatography on

silica gel or by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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